Cas no 864926-37-4 (6-ethyl 3-methyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 6-ethyl 3-methyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 864926-37-4
• MF: C₂₀H₂₁ClN₂O₆S
• MW: 452.908543348312
• CID: 5976799
• PubChem ID: 4104444
• Update Time: 2025-05-19

6-ethyl 3-methyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-ethyl 3-methyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• 6-ethyl 3-methyl 2-(2-(4-chlorophenoxy)acetamido)-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate
• Thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 2-[[2-(4-chlorophenoxy)acetyl]amino]-4,7-dihydro-, 6-ethyl 3-methyl ester
• 864926-37-4
• 6-O-ethyl 3-O-methyl 2-[[2-(4-chlorophenoxy)acetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• 6-ethyl 3-methyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• 6-ethyl 3-methyl 2-(2-(4-chlorophenoxy)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
• AKOS024604363
• F1298-0201

• Inchi： 1S/C20H21ClN2O6S/c1-3-28-20(26)23-9-8-14-15(10-23)30-18(17(14)19(25)27-2)22-16(24)11-29-13-6-4-12(21)5-7-13/h4-7H,3,8-11H2,1-2H3,(H,22,24)
• InChI Key： QTKSROBAZCUBSD-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C(OC)=O)=C(NC(COC3=CC=C(Cl)C=C3)=O)SC1=2

Computed Properties

• Exact Mass: 452.0808853g/mol
• Monoisotopic Mass: 452.0808853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 680.6±55.0 °C(Predicted)
• pka: 12.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-ethyl 3-methyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

Compound CAS No 864926-37-4: 6-Ethyl 3-Methyl 2-(2-(4-Chlorophenoxy)Acetamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3,6-Dicarboxylate

The compound with CAS No 864926-37-4, known as 6-Ethyl 3-Methyl 2-(2-(4-Chlorophenoxy)Acetamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3,6-Dicarboxylate, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of thienopyridines, which are heterocyclic aromatic compounds with a fused thiophene and pyridine ring system. The presence of substituents such as ethyl and methyl groups, along with the acetamido and chlorophenoxy functionalities, makes this molecule unique in terms of its chemical properties and reactivity.

Recent studies have highlighted the importance of thienopyridine derivatives in various fields of chemistry and pharmacology. The thienopyridine core of this compound is known to exhibit significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. The substituents attached to the thienopyridine ring further enhance its functional versatility. For instance, the ethyl and methyl groups contribute to the molecule's lipophilicity, which is crucial for its potential use in drug delivery systems or as a component in advanced materials.

The acetamido group attached to the molecule introduces additional functional complexity. Acetamido groups are commonly associated with amide bonds, which are known for their stability and ability to participate in hydrogen bonding. This feature can significantly influence the molecule's solubility properties and its interaction with biological systems. Furthermore, the presence of a chlorophenoxy group introduces a degree of electronic variation into the molecule, potentially affecting its reactivity in both synthetic and biological environments.

From a synthetic perspective, the preparation of this compound involves a series of intricate reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the thienopyridine core through cyclization reactions involving appropriate starting materials such as pyridine derivatives and thiophene precursors. Subsequent steps involve the introduction of substituents such as ethyl and methyl groups through alkylation or acylation reactions. The final stages of synthesis focus on appending functional groups like acetamido and chlorophenoxy moieties using methods such as nucleophilic substitution or coupling reactions.

The application potential of this compound is vast and spans multiple disciplines. In pharmaceutical research, it has shown promise as a lead compound for developing novel therapeutic agents targeting specific biological pathways. For example, studies have demonstrated that similar thienopyridine derivatives can inhibit key enzymes involved in inflammation and oxidative stress pathways. Additionally, the compound's unique electronic properties make it an attractive candidate for use in optoelectronic materials or sensors.

Recent advancements in computational chemistry have enabled researchers to predict the molecular properties of this compound with greater accuracy than ever before. Using quantum mechanical calculations and molecular docking studies, scientists can now better understand how this molecule interacts with biological targets at the molecular level. These insights are invaluable for guiding further optimization efforts aimed at enhancing its bioavailability or selectivity.

In conclusion, CAS No 864926-37-4 represents a cutting-edge example of modern organic chemistry's ability to design complex molecules with tailored functionalities. Its unique structure and diverse substituents position it as a valuable tool for advancing research across multiple fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.